molecular formula C16H12Cl2N4O4S B4650704 N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide

N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide

Cat. No. B4650704
M. Wt: 427.3 g/mol
InChI Key: KGFWLKOSLIVELA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide, commonly known as DCPTA, is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative that has been synthesized using various methods. In

Mechanism of Action

DCPTA modulates the activity of the TRPA1 ion channel by binding to a specific site on the channel. This binding results in a change in the conformation of the channel, which alters its activity. DCPTA also affects the release of neurotransmitters by binding to specific receptors on neurons. The exact mechanism of action of DCPTA is still being studied, but it is believed to involve multiple pathways.
Biochemical and Physiological Effects:
DCPTA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, suggesting that it may be useful for the treatment of these conditions in humans. DCPTA has also been shown to have an effect on learning and memory, indicating that it may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

DCPTA has several advantages for lab experiments. It is a highly specific compound that targets a specific ion channel and receptor, making it useful for studying the effects of these targets. DCPTA is also relatively easy to synthesize, and high yields can be obtained using common laboratory techniques. However, DCPTA has some limitations for lab experiments. It is a sulfonamide derivative, which can limit its solubility in some solvents. Additionally, the effects of DCPTA on biological systems can be complex and difficult to interpret, which can make it challenging to design experiments that accurately reflect its effects.

Future Directions

There are several future directions for the study of DCPTA. One area of research is the development of new derivatives of DCPTA that have improved solubility and specificity. Another area of research is the study of the long-term effects of DCPTA on biological systems, particularly in the context of neurological disorders. Additionally, the use of DCPTA in combination with other compounds, such as opioids or non-steroidal anti-inflammatory drugs, may have synergistic effects that could be useful for the treatment of pain and inflammation. Finally, the development of new methods for the synthesis of DCPTA may lead to improvements in yield or purity, which could make it more useful for scientific research.

Scientific Research Applications

DCPTA has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of a specific type of ion channel, known as the TRPA1 channel, which is involved in pain and inflammation. DCPTA has also been shown to have an effect on the release of neurotransmitters, such as glutamate and GABA, in the brain. These properties make DCPTA a promising compound for the study of pain, inflammation, and neurological disorders.

properties

IUPAC Name

N-[1-[(2,6-dichlorophenyl)methyl]pyrazol-3-yl]-3-nitrobenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12Cl2N4O4S/c17-14-5-2-6-15(18)13(14)10-21-8-7-16(19-21)20-27(25,26)12-4-1-3-11(9-12)22(23)24/h1-9H,10H2,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KGFWLKOSLIVELA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)NC2=NN(C=C2)CC3=C(C=CC=C3Cl)Cl)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12Cl2N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide
Reactant of Route 2
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide
Reactant of Route 3
Reactant of Route 3
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide
Reactant of Route 4
Reactant of Route 4
N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.